Cas no 142354-70-9 (Benzoic acid, 2-(3-ethylbenzoyl)-)

Benzoic acid, 2-(3-ethylbenzoyl)- structure
142354-70-9 structure
Product Name:Benzoic acid, 2-(3-ethylbenzoyl)-
CAS No:142354-70-9
MF:C16H14O3
MW:254.280564785004
CID:2775075
PubChem ID:11858869
Update Time:2025-04-21

Benzoic acid, 2-(3-ethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • DTXSID80474487
    • 142354-70-9
    • SCHEMBL9230721
    • Benzoic acid, 2-(3-ethylbenzoyl)-
    • Inchi: 1S/C16H14O3/c1-2-11-6-5-7-12(10-11)15(17)13-8-3-4-9-14(13)16(18)19/h3-10H,2H2,1H3,(H,18,19)
    • InChI Key: ITPACMXBZIUYPS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)O)C1=CC=CC(=C1)CC

Computed Properties

  • Exact Mass: 254.094294304Da
  • Monoisotopic Mass: 254.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.4Ų
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